Cas no 55427-47-9 (Ethanediamide, N,N'-bis(2,6-dichloro-4-nitrophenyl)-)
55427-47-9 structure
Product Name:Ethanediamide, N,N'-bis(2,6-dichloro-4-nitrophenyl)-
CAS No:55427-47-9
MF:C14H6Cl4N4O6
MW:468.032639026642
CID:351964
PubChem ID:71364174
Update Time:2025-04-19
Ethanediamide, N,N'-bis(2,6-dichloro-4-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanediamide, N,N'-bis(2,6-dichloro-4-nitrophenyl)-
- N,N'-bis(2,6-dichloro-4-nitrophenyl)oxamide
- DTXSID90787656
- N~1~,N~2~-Bis(2,6-dichloro-4-nitrophenyl)ethanediamide
- 55427-47-9
-
- Inchi: 1S/C14H6Cl4N4O6/c15-7-1-5(21(25)26)2-8(16)11(7)19-13(23)14(24)20-12-9(17)3-6(22(27)28)4-10(12)18/h1-4H,(H,19,23)(H,20,24)
- InChI Key: VLCNRPVOJCXXMO-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=C(C=1NC(C(NC1C(=CC(=CC=1Cl)[N+](=O)[O-])Cl)=O)=O)Cl)[N+](=O)[O-]
Computed Properties
- Exact Mass: 465.90438
- Monoisotopic Mass: 465.904145g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 2
- Complexity: 566
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 150Ų
Experimental Properties
- PSA: 144.48
Ethanediamide, N,N'-bis(2,6-dichloro-4-nitrophenyl)- Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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